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Compound of Interest

Compound Name: 6-Methyl-3-heptyne

cat. No.: B1616511

This document provides a concise technical summary of the core physicochemical properties of
6-Methyl-3-heptyne, a valuable building block in organic synthesis. The data herein is
compiled from verified chemical databases.

Chemical Identity and Molecular Weight

6-Methyl-3-heptyne is an alkyne with the chemical formula CsH14.[1][2][3][4] Its molecular
structure consists of a seven-carbon chain with a triple bond starting at the third carbon and a
methyl group attached to the sixth carbon.

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. For 6-Methyl-3-heptyne, this is calculated as follows:

e Carbon (C): 8 atoms x 12.011 amu/atom = 96.088 amu

e Hydrogen (H): 14 atoms x 1.008 amu/atom = 14.112 amu

o Total Molecular Weight: 96.088 amu + 14.112 amu = 110.20 amu
This value is consistent across multiple chemical databases.[2][3][5]

Core Data Summary

The fundamental properties of 6-Methyl-3-heptyne are summarized in the table below for
quick reference.
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Property Value Source(s)

PubChem, NIST,
ChemicalBook[1][2][4]

Molecular Formula CsHia

Cheméo, ChemicalBook,

Molecular Weight 110.20 g/mol PubChem[2][2][4][5]
IUPAC Name 6-methylhept-3-yne PubChem[4]

CAS Registry Number 54050-92-9 NIST, ChemicalBook[1][2]
Canonical SMILES CCC#CCC(C)C PubChem, Cheméo[3][4]

UUWGRVSCFPICBP-
InChl Key NIST, PubChem[1][4]
UHFFFAOYSA-N

Structural Representation

A visual representation of the molecule's structure is essential for understanding its chemical
reactivity and spatial arrangement.

Caption: 2D chemical structure of 6-Methyl-3-heptyne.

Disclaimer: This document provides calculated and reported data for a specific chemical
compound. Unlike complex biological molecules, simple organic compounds like 6-Methyl-3-
heptyne do not have associated signaling pathways. Experimental protocols would be specific
to a particular reaction or analysis (e.g., NMR, GC-MS, synthesis) and are beyond the scope of
a general data sheet on molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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